1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol

• IUPAC Name: 1-(5,6-dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol
• InChI: InChI=1S/C10H11Cl2N3O/c1-10(2,16)5-15-9-4-7(12)6(11)3-8(9)13-14-15/h3-4,16H,5H2,1-2H3
• InChI Key: LAYGQWVOGCTANB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1C2=CC(=C(C=C2N=N1)Cl)Cl)O
• Molecular Formula: C10H11Cl2N3O
• Molecular Weight: 260.12 g/mol

Description

1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol, also known as DCBT, is a chemical compound that has gained significant interest in scientific research due to its unique properties. DCBT is a versatile reagent that can be used in various fields, including biochemistry, medicinal chemistry, and materials science.

Scientific Research Applications

1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol has been widely used in scientific research due to its unique properties. It can act as a coupling agent in peptide synthesis, allowing for the formation of peptide bonds between amino acids. 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol has also been used in the synthesis of various pharmaceuticals, including antiviral and anticancer drugs. In addition, 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol can be used as a crosslinking agent in the preparation of polymers and materials.

Mechanism of Action

The mechanism of action of 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol is not fully understood. However, it is believed that 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol reacts with carboxylic acids to form an activated ester, which then reacts with nucleophiles such as amines or alcohols to form peptide bonds or ester linkages. This mechanism makes 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol a useful reagent for peptide synthesis.
Biochemical and Physiological Effects:
1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol has been shown to have minimal toxicity and is not known to have any significant biochemical or physiological effects. However, it is important to note that 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol should be handled with care, as it is a potentially hazardous chemical compound.

Advantages and Limitations for Lab Experiments

1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol has several advantages for lab experiments. It is a versatile reagent that can be used in various fields, including biochemistry, medicinal chemistry, and materials science. 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol is also relatively easy to synthesize, and the yield is typically high. However, there are also limitations to the use of 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol in lab experiments. It can be a potentially hazardous chemical compound and should be handled with care. In addition, 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol is not suitable for all types of peptide synthesis, and alternative reagents may be required for certain applications.

Future Directions

There are several future directions for research on 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol. One area of interest is the development of new synthetic methods for 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol that are more efficient and environmentally friendly. Another area of interest is the use of 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol in the synthesis of new pharmaceuticals with enhanced therapeutic properties. Additionally, 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol could be used in the development of new biomaterials with unique properties, such as increased biocompatibility and biodegradability.
Conclusion:
In conclusion, 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol is a versatile reagent that has gained significant interest in scientific research due to its unique properties. It can be used in various fields, including biochemistry, medicinal chemistry, and materials science. 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol has several advantages for lab experiments, including its high yield and versatility. However, it is important to handle 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol with care, as it is a potentially hazardous chemical compound. There are several future directions for research on 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol, including the development of new synthetic methods and the use of 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol in the synthesis of new pharmaceuticals and biomaterials.

Synthesis Methods

1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol can be synthesized by the reaction of 5,6-dichlorobenzotriazole with 2-methyl-2-propanol in the presence of a catalyst. The reaction is carried out under reflux conditions, and the product is obtained after purification through column chromatography. The yield of 1-(5,6-Dichlorobenzotriazol-1-yl)-2-methylpropan-2-ol is typically high, making it an attractive reagent for scientific research.